2-(Chloromethyl)-6-ethylpyrimidin-4-ol
Overview
Description
2-(Chloromethyl)-6-ethylpyrimidin-4-ol (CMEP) is a small molecule that has been used in a variety of scientific research applications due to its unique properties. It is a compound that has been studied extensively due to its potential in various areas of research, such as medicinal chemistry, biochemistry, and pharmacology. CMEP has demonstrated a variety of potential applications and has been used to investigate a range of biochemical and physiological effects.
Scientific Research Applications
Pharmaceutical Synthesis
2-(Chloromethyl)-6-ethylpyrimidin-4-ol: is a versatile intermediate in the synthesis of various pharmaceutical compounds. Its chloromethyl group is reactive and can be used to introduce additional functional groups that are pivotal in drug design. For instance, it can be utilized to synthesize pyrimidine derivatives, which are known for their anti-inflammatory and antiviral activities .
Polymer Synthesis
In the field of polymer science, this compound can act as a monomer or a cross-linking agent due to its reactive chloromethyl group. It can be incorporated into polymers to enhance their mechanical properties or to create polymers with specific functionalities for advanced materials .
Fine Chemicals Production
The compound’s reactivity makes it suitable for the production of fine chemicals, which are used as starting materials or intermediates in the synthesis of more complex molecules. Its transformation into various fine chemicals is facilitated by its ability to undergo different chemical reactions, making it a valuable asset in industrial chemistry .
Agricultural Chemicals Research
2-(Chloromethyl)-6-ethylpyrimidin-4-ol: may be explored as a precursor or an intermediate in the synthesis of agricultural chemicals. Its structural motif is common in molecules that exhibit biological activity against pests and diseases affecting crops .
Material Science
This compound’s potential applications in material science include the development of new materials with enhanced properties. Its incorporation into materials could lead to innovations in electronics, coatings, and nanotechnology .
Chemical Catalysis
In catalysis, 2-(Chloromethyl)-6-ethylpyrimidin-4-ol could be used to modify catalysts or create new ones that are more efficient or selective. Its chemical structure allows for the introduction of catalytically active sites or the modification of existing ones to improve performance .
properties
IUPAC Name |
2-(chloromethyl)-4-ethyl-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2O/c1-2-5-3-7(11)10-6(4-8)9-5/h3H,2,4H2,1H3,(H,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJJNLGGQUMCNOV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=O)NC(=N1)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Chloromethyl)-6-ethylpyrimidin-4-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-methyl-1H,4H,7H-pyrazolo[3,4-b]pyridin-4-one](/img/structure/B1436699.png)
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